Cas no 102583-98-2 (Pyridinium,1-methyl-3-[(2-propen-1-yloxy)carbonyl]-, iodide (1:1))
102583-98-2 structure
Product Name:Pyridinium,1-methyl-3-[(2-propen-1-yloxy)carbonyl]-, iodide (1:1)
CAS No:102583-98-2
MF:C10H12INO2
MW:305.112255096436
CID:157284
PubChem ID:24844634
Update Time:2025-04-19
Pyridinium,1-methyl-3-[(2-propen-1-yloxy)carbonyl]-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium,1-methyl-3-[(2-propen-1-yloxy)carbonyl]-, iodide (1:1)
- Pyridinium,1-methyl-3-[(2-propenyloxy)carbonyl]-, iodide (9CI)
- prop-2-enyl 1-methylpyridin-1-ium-3-carboxylate,iodide
- 102583-98-2
- Pyridinium, 3-carboxy-1-methyl-, iodide, allyl ester
- 1-Methyl-3-{[(prop-2-en-1-yl)oxy]carbonyl}pyridin-1-ium iodide
- DTXSID40907781
- 1-Methyl-4-allyloxy-carbonylpyridinium iodide
-
- Inchi: 1S/C10H12NO2.HI/c1-3-7-13-10(12)9-5-4-6-11(2)8-9;/h3-6,8H,1,7H2,2H3;1H/q+1;/p-1
- InChI Key: RVVKFHNBQKOOPU-UHFFFAOYSA-M
- SMILES: [I-].O(CC=C)C(C1=CC=C[N+](C)=C1)=O
Computed Properties
- Exact Mass: 349.053748
- Monoisotopic Mass: 349.053748
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 49.3
Experimental Properties
- PSA: 30.18000
- LogP: -2.14210
Pyridinium,1-methyl-3-[(2-propen-1-yloxy)carbonyl]-, iodide (1:1) Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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